Cas no 102516-88-1 (1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro-)
102516-88-1 structure
Product Name:1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro-
CAS No:102516-88-1
MF:C11H13N3O2
MW:219.239822149277
CID:187232
Update Time:2024-01-26
1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro-
- 1H-Benzimidazole,2-(1,1-dimethylethyl)-5-nitro- (9CI)
- NSC 135993
- 1H-Benzimidazole, 2-(1,1-dimethylethyl)-6-nitro-
-
- Inchi: 1S/C11H13N3O2/c1-11(2,3)10-12-8-5-4-7(14(15)16)6-9(8)13-10/h4-6H,1-3H3,(H,12,13)
- InChI Key: GCTRLJKQRNSIOZ-UHFFFAOYSA-N
- SMILES: C1(C(C)(C)C)NC2=CC([N+]([O-])=O)=CC=C2N=1
Computed Properties
- Exact Mass: 219.10089
- Monoisotopic Mass: 219.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 427.2±18.0 °C(Predicted)
- PSA: 71.82
- pka: 9.88±0.10(Predicted)
1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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